4-amino-3-methyl-1H-Pyrazole-1-acetonitrile

• Molecular Formula: C6H8N4
• Molecular Weight: 136.15 g/mol
• IUPAC Name: 2-(4-amino-3-methylpyrazol-1-yl)acetonitrile
• InChI: InChI=1S/C6H8N4/c1-5-6(8)4-10(9-5)3-2-7/h4H,3,8H2,1H3
• InChI Key: YRVHQOKCHHBNIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1N)CC#N

Description

4-amino-3-methyl-1H-Pyrazole-1-acetonitrile is a useful research compound. Its molecular formula is C6H8N4 and its molecular weight is 136.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (3-methyl-4-nitro-1H-pyrazol-1-yl)acetonitrile (2.6 g, 15.7 mmol), NH4Cl (3.4 g, 62.7 mmol) and Fe powder (3.5 g, 62.7 mmol) in MeOH (60 mL) and water (12 mL) was stirred at 80° C. for 2 days. The mixture was filtered, concentrated and the residue was purified by flash chromatography (MeOH: CH2Cl2 20:1) to give the title compound (440 mg, 15% yield) as brown oil.